Cas no 1396792-08-7 (N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide)

• Product Name: N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• CAS No: 1396792-08-7
• MF: C₁₆H₁₄ClN₅O₂
• MW: 343.767661571503
• CID: 6075155
• PubChem ID: 71778583
• Update Time: 2025-05-28

N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide
• N-(5-chloro-2-cyanophenyl)-6-morpholinopyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(5-chloro-2-cyanophenyl)-6-(4-morpholinyl)-
• AKOS024597489
• F0696-4640
• 1396792-08-7
• N-(5-chloro-2-cyanophenyl)-6-morpholin-4-ylpyridazine-3-carboxamide

• Inchi： 1S/C16H14ClN5O2/c17-12-2-1-11(10-18)14(9-12)19-16(23)13-3-4-15(21-20-13)22-5-7-24-8-6-22/h1-4,9H,5-8H2,(H,19,23)
• InChI Key： ZMEOGEBGOSDIQG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(Cl)=CC=C2C#N)=O)=NN=C(N2CCOCC2)C=C1

Computed Properties

• Exact Mass: 343.0836024g/mol
• Monoisotopic Mass: 343.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 91.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 545.2±50.0 °C(Predicted)
• pka: 9.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide

Research Briefing on N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS: 1396792-08-7)

N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide (CAS: 1396792-08-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazine core and morpholine substituent, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition. Recent studies have explored its potential as a therapeutic agent for various diseases, including cancer and inflammatory disorders.

The primary focus of recent research has been on elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. In vitro studies have revealed that N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide exhibits potent inhibitory activity against specific kinases involved in cell proliferation and inflammation. Notably, its selectivity profile suggests a reduced likelihood of off-target effects, which is a critical consideration in drug development.

One of the most significant advancements in the study of this compound is its application in cancer therapy. Preclinical models have shown that it effectively inhibits tumor growth in xenograft models, with minimal toxicity to normal tissues. These findings are supported by detailed structural-activity relationship (SAR) studies, which have identified key modifications that enhance both potency and bioavailability. The compound's ability to penetrate the blood-brain barrier also opens up potential applications in treating central nervous system malignancies.

In addition to its anticancer properties, recent investigations have highlighted the compound's anti-inflammatory effects. It has been shown to modulate key signaling pathways involved in the inflammatory response, such as the NF-κB pathway. This dual functionality—targeting both proliferative and inflammatory pathways—positions N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide as a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, formulation optimization, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is focused on improving the compound's drug-like properties through structural modifications and advanced delivery systems.

In conclusion, N-(5-chloro-2-cyanophenyl)-6-(morpholin-4-yl)pyridazine-3-carboxamide represents a compelling example of how targeted chemical design can yield molecules with significant therapeutic potential. Its multifaceted pharmacological profile underscores the importance of continued research to fully realize its clinical benefits. As the field advances, this compound may serve as a cornerstone for the development of next-generation kinase inhibitors.